Cas no 1261677-75-1 (2-Bromo-3-(difluoromethyl)naphthalene)

• Product Name: 2-Bromo-3-(difluoromethyl)naphthalene
• CAS No: 1261677-75-1
• MF: C₁₁H₇BrF₂
• MW: 257.074089288712
• CID: 4936330
• Update Time: 2025-05-21

2-Bromo-3-(difluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)naphthalene
• 3-Bromo-2-(difluoromethyl)naphthalene

• Inchi： 1S/C11H7BrF2/c12-10-6-8-4-2-1-3-7(8)5-9(10)11(13)14/h1-6,11H
• InChI Key： PQCGSIWZLSECEP-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=CC=CC=2C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Additional information on 2-Bromo-3-(difluoromethyl)naphthalene

Recent Advances in the Application of 2-Bromo-3-(difluoromethyl)naphthalene (CAS: 1261677-75-1) in Chemical Biology and Pharmaceutical Research

2-Bromo-3-(difluoromethyl)naphthalene (CAS: 1261677-75-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This halogenated naphthalene derivative, characterized by the presence of a bromine atom and a difluoromethyl group, exhibits versatile reactivity, making it a valuable intermediate in the synthesis of complex bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the key areas of research involving 2-Bromo-3-(difluoromethyl)naphthalene is its application in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of potent inhibitors of protein kinases, which are critical targets in cancer therapy. The study reported that derivatives of this compound exhibited high selectivity and efficacy against a range of kinase isoforms, with promising results in preclinical models of breast cancer and leukemia.

In addition to its role in oncology, 2-Bromo-3-(difluoromethyl)naphthalene has also been explored for its potential in antimicrobial drug development. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of novel antimicrobial agents derived from this compound, showing significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of existing antibiotics.

Another notable application of 2-Bromo-3-(difluoromethyl)naphthalene is in the field of chemical biology, where it has been used as a probe to study protein-ligand interactions. A 2024 study in ACS Chemical Biology utilized this compound as a fluorescent tag to investigate the binding dynamics of small molecules with target proteins. The study provided insights into the conformational changes induced upon ligand binding, offering a deeper understanding of molecular recognition processes.

The synthetic versatility of 2-Bromo-3-(difluoromethyl)naphthalene has also been highlighted in recent advancements in organic chemistry. Researchers have developed efficient catalytic methods for its functionalization, enabling the construction of diverse molecular scaffolds. For instance, a 2023 paper in Organic Letters described a palladium-catalyzed cross-coupling reaction that allowed for the introduction of various aryl and heteroaryl groups at the bromine position, expanding the utility of this compound in medicinal chemistry.

Despite these promising developments, challenges remain in the optimization of 2-Bromo-3-(difluoromethyl)naphthalene-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Ongoing research is focused on modifying the core structure to enhance pharmacokinetic properties while maintaining therapeutic efficacy.

In conclusion, 2-Bromo-3-(difluoromethyl)naphthalene (CAS: 1261677-75-1) represents a versatile and valuable building block in chemical biology and pharmaceutical research. Its applications span from drug discovery to chemical probes, with recent studies underscoring its potential in addressing unmet medical needs. Continued exploration of this compound and its derivatives is expected to yield innovative therapeutic agents and deepen our understanding of biological systems.